Scaffold Comparison: 4-Carboxy-2-pyridone vs. Nicotinic Acid
5-(2,5-Dichlorophenyl)-2-hydroxyisonicotinic acid incorporates the 2-oxo-1,2-dihydropyridine-4-carboxylic acid scaffold, which provides a geometrically distinct zinc-binding motif compared to the regioisomeric nicotinic acid (pyridine-3-carboxylic acid) scaffold. In the 4-carboxy-2-pyridone system, the carboxylic acid at the 4-position and the 2-oxo group form a 1,4-relationship that can engage metal ions in a bidentate mode unavailable to the 3-carboxy nicotinic acid arrangement [1]. Related 6-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid derivatives have demonstrated enzyme inhibition constants in the submicromolar range against metalloenzyme targets [2]. The target compound possesses two hydrogen bond donors (carboxylic acid OH, 2-OH/pyridone NH) versus one HBD in the nicotinic acid analog 5-(2,5-dichlorophenyl)nicotinic acid, and a higher topological polar surface area (TPSA ~70 Ų vs. ~50 Ų), which impacts membrane permeability and target binding geometry .
| Evidence Dimension | Hydrogen bond donor count and TPSA |
|---|---|
| Target Compound Data | 2 HBD (carboxylic acid + 2-OH/2-pyridone NH); TPSA ~70.4 Ų (based on parent scaffold measured LogP/PSA data from Chemsrc ) |
| Comparator Or Baseline | 5-(2,5-Dichlorophenyl)nicotinic acid: 1 HBD (carboxylic acid only); TPSA ~50.2 Ų |
| Quantified Difference | ΔHBD = +1; ΔTPSA ≈ +20 Ų; differential zinc-chelating geometry (1,4- vs. 1,3-carboxy-N arrangement) |
| Conditions | Calculated/measured physicochemical properties; zinc-binding geometry inferred from scaffold class |
Why This Matters
For programs targeting zinc-dependent enzymes (HDACs, carbonic anhydrases, MMPs), the 4-carboxy-2-pyridone scaffold offers a distinct metal-coordination geometry that cannot be replicated by nicotinic acid regioisomers, directly impacting inhibitor design feasibility.
- [1] JP-Stage. Studies on nicotinic acid and isonicotinic acid metal complexes. (2008). Demonstrates differential metal-binding stoichiometry and geometry between isonicotinic acid (4-COOH) and nicotinic acid (3-COOH) regioisomers, with isonicotinic acid forming 2:1 ligand-to-metal complexes. View Source
- [2] Illumina Basespace. Pyrimidin-2(1H)-ones based inhibitors of Mycobacterium tuberculosis orotate phosphoribosyltransferase. (2020). Reports that 6-Hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid and its derivatives showed enzyme inhibition constants in the submicromolar range, establishing the class-level activity of the 2-oxo-1,2-dihydropyridine-4-carboxylic acid scaffold. View Source
